Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate

• Molecular Formula: C31H31ClN3O5P
• Molecular Weight: 592 g/mol
• IUPAC Name: 1-[benzoyl(tert-butyl)amino]-3-[(2-chlorophenyl)-diphenoxyphosphorylmethyl]urea
• InChI: InChI=1S/C31H31ClN3O5P/c1-31(2,3)35(29(36)23-15-7-4-8-16-23)34-30(37)33-28(26-21-13-14-22-27(26)32)41(38,39-24-17-9-5-10-18-24)40-25-19-11-6-12-20-25/h4-22,28H,1-3H3,(H2,33,34,37)
• InChI Key: GJGCJWMOBXPIBY-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(C(=O)C1=CC=CC=C1)NC(=O)NC(C2=CC=CC=C2Cl)P(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4

Description

Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate is not fully understood. However, studies have suggested that it works by inhibiting bacterial cell wall synthesis and disrupting DNA replication in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains and cancer cells. It has also been shown to have insecticidal properties.

Advantages and Limitations for Lab Experiments

The advantages of using Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate in lab experiments include its antibacterial, antitumor, and insecticidal properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate. One direction is to further study its antibacterial properties and potential use as an antibiotic. Another direction is to explore its antitumor properties and potential use as a cancer-fighting agent. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate involves the reaction of 2-chlorobenzaldehyde with tert-butyl hydrazine to form the corresponding hydrazone. This hydrazone is then reacted with benzoyl chloride to form the benzoyl hydrazone. Finally, the benzoyl hydrazone is reacted with diphenylphosphoryl chloride to form this compound.

Scientific Research Applications

Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate has potential applications in various fields of scientific research. It has been studied for its antibacterial properties and has shown promising results against various bacterial strains. It has also been studied for its antitumor properties and has shown potential as a cancer-fighting agent. Additionally, it has been studied for its potential use as an insecticide.